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Compound of Interest

Compound Name: C.I. Acid yellow 200

Cat. No.: B12364771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Acid Yellow 200 is a brilliant yellow, water-soluble anionic dye belonging to the single azo

class.[1] It finds applications in various research and industrial processes, including the dyeing

of wool.[1] Accurate and consistent preparation of stock solutions is fundamental for

reproducible experimental outcomes. This document provides a detailed protocol for the

preparation of C.I. Acid Yellow 200 stock solutions, tailored for use in research and

development environments.

Chemical and Physical Properties
A summary of the key chemical and physical properties of C.I. Acid Yellow 200 is provided in

the table below. These parameters are essential for calculating the required mass for stock

solution preparation.
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Property Value Reference

C.I. Name Acid Yellow 200 [1]

CAS Number 6359-95-1 [1]

Molecular Formula C₂₀H₁₃ClN₄Na₂O₇S₂ [1]

Molecular Weight 566.90 g/mol

Appearance Brilliant yellow solid

Solubility

Soluble in water. May also be

soluble in DMSO, ethanol, or

DMF.

Experimental Protocol: Preparation of a 10 mM C.I.
Acid Yellow 200 Stock Solution
This protocol details the preparation of a 10 mM stock solution of C.I. Acid Yellow 200 in a

final volume of 100 mL. The concentration can be adjusted by proportionally altering the mass

of the solute.

Materials:

C.I. Acid Yellow 200 (CAS: 6359-95-1)

High-purity deionized or distilled water

100 mL volumetric flask

Analytical balance

Weighing paper or boat

Spatula

Beaker (250 mL)
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Magnetic stirrer and stir bar

Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat

Procedure:

Calculate the required mass: To prepare 100 mL (0.1 L) of a 10 mM (0.010 mol/L) solution,

the required mass of C.I. Acid Yellow 200 is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.010 mol/L

x 0.1 L x 566.90 g/mol = 0.5669 g

Weighing: Accurately weigh 0.5669 g of C.I. Acid Yellow 200 powder using an analytical

balance.

Dissolution:

Transfer the weighed powder to a 250 mL beaker.

Add approximately 80 mL of deionized water to the beaker.

Place a magnetic stir bar in the beaker and place it on a magnetic stirrer.

Stir the solution until the C.I. Acid Yellow 200 is completely dissolved. Gentle heating may

be applied to aid dissolution, but boiling should be avoided.

Final Volume Adjustment:

Once the dye is fully dissolved, carefully transfer the solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of deionized water and add the rinsing to the

volumetric flask to ensure a quantitative transfer.

Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Homogenization: Cap the volumetric flask and invert it several times to ensure the solution is

thoroughly mixed and homogenous.
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Storage: Transfer the prepared stock solution to a clearly labeled, light-protected container.

Store at room temperature or as required for experimental stability. While generally stable, it

is recommended to prepare fresh solutions for critical applications.

Quantitative Data Summary
The following table provides the necessary mass of C.I. Acid Yellow 200 to prepare stock

solutions of varying concentrations and volumes.

Desired Concentration
(mM)

Desired Volume (mL) Required Mass (mg)

1 10 5.67

5 10 28.35

10 10 56.69

1 50 28.35

5 50 141.73

10 50 283.45

1 100 56.69

5 100 283.45

10 100 566.90

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of a C.I. Acid Yellow 200
stock solution.
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Workflow for C.I. Acid Yellow 200 Stock Solution Preparation

1. Calculation of Required Mass

2. Weighing of C.I. Acid Yellow 200

3. Dissolution in Solvent

4. Transfer to Volumetric Flask

5. Final Volume Adjustment

6. Homogenization

7. Storage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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